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Introduction
Nicotinamide adenine dinucleotide phosphate (NADPH) is a critical cofactor in cellular

metabolism, playing a pivotal role in antioxidant defense and anabolic pathways. The ratio of its

reduced form (NADPH) to its oxidized form (NADP+) is a key indicator of the cellular redox

state and metabolic health. Dysregulation of NADPH levels is implicated in various diseases,

including cancer, metabolic disorders, and neurodegenerative diseases. Flow cytometry offers

a high-throughput method for quantifying cellular NADPH at the single-cell level, providing

valuable insights for basic research and drug development.

This document provides detailed application notes and protocols for two primary flow

cytometry-based methods for assessing cellular NADPH levels: a fluorescent probe-based

assay and a label-free autofluorescence-based method.

Method 1: Fluorescent Probe-Based Assay for
Cellular NAD(P)H
This method utilizes fluorescent probes that specifically bind to NAD(P)H, resulting in a

significant increase in fluorescence intensity that can be measured by flow cytometry.[1][2][3]

Commercially available kits, such as the Cell Meter™ Intracellular NADH/NADPH Flow

Cytometric Analysis Kits, provide validated reagents and protocols for this purpose.[1][2]
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Principle
The assay employs a cell-permeable fluorescent sensor that is essentially non-fluorescent in its

unbound state. Upon entering a live cell, the sensor binds to intracellular NADH and NADPH,

leading to a conformational change that triggers a strong fluorescent signal.[1][2][3] The

intensity of this fluorescence is directly proportional to the intracellular NAD(P)H concentration.

Signaling Pathway of NADPH Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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